2-amino-4-(4-butoxy-3-methoxyphenyl)-7-methyl-5-oxo-4H,5H-pyrano[4,3-b]pyran-3-carbonitrile

• IUPAC Name: 2-amino-4-(4-butoxy-3-methoxyphenyl)-7-methyl-5-oxo-4H-pyrano[3,2-c]pyran-3-carbonitrile
• InChI: InChI=1S/C21H22N2O5/c1-4-5-8-26-15-7-6-13(10-16(15)25-3)18-14(11-22)20(23)28-17-9-12(2)27-21(24)19(17)18/h6-7,9-10,18H,4-5,8,23H2,1-3H3
• InChI Key: OAWDAHOPAAZWOI-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=C(C=C(C=C1)C2C(=C(OC3=C2C(=O)OC(=C3)C)N)C#N)OC
• Molecular Formula: C21H22N2O5
• Molecular Weight: 382.4 g/mol

Description

2-Amino-4H-pyran-3-carbonitriles are structural core motifs that have received increasing attention in recent years due to their interesting potential pharmacological properties. They are very important heterocyclic compounds with a wide range of interesting biological activities.

Synthesis Analysis

Several strategies toward the synthesis of 2-amino-4H-pyran-3-carbonitriles in racemic or enantiomerically pure form have been described. The most useful and preferred method for the construction of these heterocyclic compounds is the multicomponent reaction (MCR) of aldehydes or isatin with malononitrile and β-ketoesters, diverse enolizable C-H-activated acidic compounds and phenols in the presence or absence of a catalyst.

Molecular Structure Analysis

The molecular structure of 2-amino-4H-pyran-3-carbonitriles comprises a pyran ring, which is a six-membered heterocyclic ring with one oxygen atom and five carbon atoms. The “2-amino” and “3-carbonitrile” parts refer to the functional groups attached to the pyran ring.

Chemical Reactions Analysis

The chemical reactions involving 2-amino-4H-pyran-3-carbonitriles are typically catalyzed reactions. These compounds can be considered as key intermediates for subsequent transformations due to their orthogonal functional groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of 2-amino-4H-pyran-3-carbonitriles would depend on the exact structure of the compound, including the nature and position of any substituent groups.

Mechanism of Action

The mechanism of action of 2-amino-4H-pyran-3-carbonitriles in biological systems is likely related to their ability to interact with various biological targets, but specific details would depend on the exact compound and the biological system .

Future Directions

Given the interesting biological activities of 2-amino-4H-pyran-3-carbonitriles, future research may focus on developing new synthetic methods for these compounds, studying their mechanisms of action, and exploring their potential applications in drug discovery.